![molecular formula C20H15F4N5O3S B2931697 N-(4-amino-6-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide CAS No. 888417-35-4](/img/structure/B2931697.png)
N-(4-amino-6-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide
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Description
N-(4-amino-6-oxo-2-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H15F4N5O3S and its molecular weight is 481.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Novel Aromatic Polyimides
The synthesis and characterization of novel aromatic polyimides derived from new diamines, including those with benzamide moieties, have been explored for their potential in creating materials with high solubility and thermal stability. These polyimides exhibited excellent solubility in organic solvents and demonstrated significant thermal stability, with degradation temperatures ranging widely and glass transition temperatures (Tg) between 168 to 254°C (Butt et al., 2005).
Antimicrobial and Herbicidal Applications
Novel fluorobenzamides incorporating thiazole and thiazolidine rings have shown promising antimicrobial activities against various bacterial and fungal strains. The presence of a fluorine atom in the benzoyl group was crucial for enhancing antimicrobial efficacy (Desai et al., 2013). Additionally, N-(2-Fluoro-5(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydro-pyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives have been synthesized and evaluated for their herbicidal activities, showing significant efficacy against dicotyledonous weeds (Wu et al., 2011).
Antitumor Activity
Amino acid ester derivatives containing 5-fluorouracil have been synthesized and tested for antitumor activities, revealing that certain derivatives exhibit inhibitory effects against cancer cell lines, suggesting potential for cancer treatment applications (Xiong et al., 2009).
Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity
Research has developed fluoro-substituted benzo[b]pyran derivatives with demonstrated anticancer activity against lung cancer cell lines, highlighting the potential of these compounds as anticancer agents (Hammam et al., 2005).
properties
IUPAC Name |
N-[4-amino-6-oxo-2-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F4N5O3S/c21-12-6-4-10(5-7-12)17(31)27-15-16(25)28-19(29-18(15)32)33-9-14(30)26-13-3-1-2-11(8-13)20(22,23)24/h1-8H,9H2,(H,26,30)(H,27,31)(H3,25,28,29,32) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHYUEJUXZCCEBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)F)N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F4N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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